Cas no 338421-83-3 (1-4-(4-Fluorophenyl)piperazino-3-(4-methylphenyl)sulfanyl-2-propanol)

• Product Name: 1-4-(4-Fluorophenyl)piperazino-3-(4-methylphenyl)sulfanyl-2-propanol
• CAS No: 338421-83-3
• CID: 4647424
• Update Time: 2025-06-13

1-4-(4-Fluorophenyl)piperazino-3-(4-methylphenyl)sulfanyl-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1-4-(4-Fluorophenyl)piperazino-3-(4-methylphenyl)sulfanyl-2-propanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-4-(4-Fluorophenyl)piperazino-3-(4-methylphenyl)sulfanyl-2-propanol

Comprehensive Overview of 1-4-(4-Fluorophenyl)piperazino-3-(4-methylphenyl)sulfanyl-2-propanol (CAS No. 338421-83-3)

The compound 1-4-(4-Fluorophenyl)piperazino-3-(4-methylphenyl)sulfanyl-2-propanol (CAS No. 338421-83-3) is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a fluorophenyl group, a piperazine ring, and a methylphenylsulfanyl moiety, which contribute to its distinct physicochemical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and development.

One of the most frequently searched questions about 1-4-(4-Fluorophenyl)piperazino-3-(4-methylphenyl)sulfanyl-2-propanol revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, involving the introduction of the 4-fluorophenyl group onto the piperazine core, followed by the attachment of the 4-methylphenylsulfanyl side chain. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity, a critical factor for its use in research settings.

In recent years, the demand for CAS No. 338421-83-3 has grown, particularly in the context of central nervous system (CNS) drug development. The piperazine moiety is a common pharmacophore in CNS-active compounds, and the presence of the fluorophenyl group may enhance binding affinity to specific receptors. This has led to increased interest in its potential as a precursor for novel therapeutics targeting neurological disorders, a hot topic in modern pharmacology.

Another area of interest is the compound's solubility and stability under various conditions. Researchers often inquire about optimal storage conditions for 1-4-(4-Fluorophenyl)piperazino-3-(4-methylphenyl)sulfanyl-2-propanol, as these factors can significantly impact experimental outcomes. Studies suggest that the compound is relatively stable at room temperature when protected from light and moisture, but long-term storage may require controlled environments to prevent degradation.

The mechanism of action of CAS No. 338421-83-3 is another frequently discussed topic. While the exact biological pathways remain under investigation, preliminary data indicate that the compound may interact with serotonin and dopamine receptors, owing to its piperazine backbone. This has sparked discussions about its potential role in mood regulation and cognitive enhancement, aligning with current trends in neuropharmacology and mental health research.

From a regulatory perspective, 1-4-(4-Fluorophenyl)piperazino-3-(4-methylphenyl)sulfanyl-2-propanol is primarily used in research laboratories and is not currently approved for clinical use. However, its structural features make it a valuable tool for studying receptor-ligand interactions and designing new drug candidates. The compound's molecular weight and logP value are often analyzed to predict its pharmacokinetic properties, a common practice in medicinal chemistry.

In summary, 1-4-(4-Fluorophenyl)piperazino-3-(4-methylphenyl)sulfanyl-2-propanol (CAS No. 338421-83-3) represents a promising area of research with applications spanning drug discovery, neuroscience, and biochemical studies. Its unique structure and potential biological activity continue to attract attention from scientists and pharmaceutical developers worldwide. As research progresses, this compound may play a pivotal role in advancing our understanding of complex biochemical pathways and the development of next-generation therapeutics.